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Compound of Interest

Compound Name: Isochandalone

Cat. No.: B170849

An In-Depth Guide to the Chemical Profile, Biological Activity, and Therapeutic Potential of a
Promising Natural Isoflavone

Introduction

Isochandalone, a naturally occurring prenylated isoflavone, has garnered increasing interest
within the scientific community for its potential therapeutic applications. Found in a variety of
plant species, this compound belongs to the flavonoid family, a class of secondary metabolites
renowned for their diverse biological activities. This technical guide provides a comprehensive
overview of Isochandalone, detailing its chemical structure, physicochemical properties, and
known biological effects, with a particular focus on its interactions with key cellular signaling
pathways. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals exploring the potential of Isochandalone as a
lead compound in novel therapeutic strategies.

Chemical Identity and Structure

Isochandalone is chemically classified as a prenylated isoflavone. Its core structure consists
of a 3-phenylchromen-4-one backbone, characteristic of isoflavonoids, which is further
decorated with hydroxyl and prenyl groups. These structural features are crucial for its
biological activity and interaction with molecular targets.

Chemical Name: 3-(2,2-dimethylchromen-6-yl)-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-
one
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Molecular Formula: C25H2405[1]

The chemical structure of Isochandalone is presented below:

Figure 1: 2D Chemical Structure of Isochandalone.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical and spectroscopic properties of
Isochandalone is essential for its identification, characterization, and formulation in preclinical
studies. The available data are summarized in the table below.
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Property Value Reference
Molecular Weight 404.45 g/mol

Monoisotopic Mass 404.162374 g/mol

Appearance Yellowish solid

Soluble in methanol, ethanol,
Solubility DMSO, and other organic
solvents.

Data not explicitly found in
1H NMR (CDCls)
searches

Data not explicitly found in
13C NMR (CDCI5)
searches

Data not explicitly found in
Mass Spectrometry
searches

i Data not explicitly found in
UV-Vis Spectroscopy
searches

Note: While the existence of spectroscopic data is implied in several publications detailing the
isolation of Isochandalone, the specific spectral data points were not available in the
performed searches.

Natural Occurrence and Isolation

Isochandalone has been isolated from several plant species, primarily belonging to the
Fabaceae (legume) family. Notable sources include:

Derris scandens[2][3][4][5][6]

Lupinus albus (White Lupin)[7]

Ulex jussiaei[8]

Glycyrrhiza glabra (Licorice)[9]
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Experimental Protocol: Isolation from Derris scandens

While a detailed, step-by-step protocol for the isolation of Isochandalone was not explicitly
available in the search results, a general methodology can be inferred from studies on the
isolation of isoflavonoids from Derris scandens.[2][3][5] The following represents a generalized
workflow:

Figure 2: Generalized workflow for the isolation of Isochandalone.

Methodology:

o Extraction: The dried and powdered plant material (e.g., stems of Derris scandens) is
subjected to extraction with a suitable organic solvent, such as methanol or ethanol, at room
temperature.

e Fractionation: The crude extract is then concentrated and partitioned between an aqueous
and an organic phase (e.g., ethyl acetate) to separate compounds based on their polarity.

o Chromatography: The organic-soluble fraction is subjected to multiple rounds of column
chromatography. A common stationary phase is silica gel, with a gradient of solvents of
increasing polarity (e.g., hexane-ethyl acetate mixtures) used for elution.

« Purification: Fractions containing Isochandalone, as identified by thin-layer chromatography
(TLC), are further purified using techniques such as Sephadex LH-20 column
chromatography or preparative high-performance liquid chromatography (HPLC).

o Characterization: The purified Isochandalone is then structurally elucidated and its purity
confirmed using spectroscopic methods, including *H NMR, 3C NMR, and mass
spectrometry.

Synthesis

Currently, there is no published total synthesis of Isochandalone found in the conducted
searches. The development of a synthetic route would be a significant contribution to the field,
enabling the production of larger quantities for extensive biological evaluation and structure-
activity relationship (SAR) studies.
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Biological Activity and Mechanism of Action

As a member of the isoflavone class, Isochandalone is anticipated to exhibit a range of
biological activities. Isoflavones are well-documented to interact with multiple cellular signaling
pathways that are often dysregulated in chronic diseases, particularly cancer.

Potential Involvement in Key Signaling Pathways

Based on the known activities of isoflavones, Isochandalone may modulate the following
signaling pathways:

» NF-kB Signaling Pathway: The transcription factor NF-kB is a critical regulator of
inflammation, cell survival, and proliferation. Many natural products, including isoflavones,
have been shown to inhibit NF-kB activation, thereby reducing the expression of pro-
inflammatory and pro-survival genes.[10][11][12][13][14]

o Akt/PI3K Signaling Pathway: The PI3K/Akt pathway is a central regulator of cell growth,
metabolism, and survival. Its aberrant activation is a hallmark of many cancers. Isoflavones
have been reported to inhibit this pathway, leading to the induction of apoptosis and cell
cycle arrest in cancer cells.[15][16][17][18][19]

 MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) cascades are
involved in transducing extracellular signals to the nucleus to regulate a wide array of cellular
processes, including proliferation, differentiation, and apoptosis. The effect of isoflavones on
MAPK signaling can be context-dependent, either promoting or inhibiting cell death.[20][21]
[22][23]

The potential interplay of Isochandalone with these pathways is depicted in the following
diagram:
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Figure 3: Potential signaling pathways modulated by Isochandalone.

Disclaimer: The specific effects of Isochandalone on these pathways require direct

experimental validation.

Future Directions

Isochandalone represents a promising natural product scaffold for the development of novel

therapeutic agents. Future research efforts should focus on the following areas:

Total Synthesis: The development of an efficient and scalable total synthesis of
Isochandalone is crucial for enabling comprehensive biological studies.

Quantitative Biological Data: Detailed in vitro and in vivo studies are needed to quantify the
biological activity of Isochandalone, including its ICso values against various cancer cell
lines and its effects on specific molecular targets.

Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which
Isochandalone exerts its biological effects, including its direct targets within the NF-kB, Akt,
and MAPK signaling pathways, is a high priority.

Structure-Activity Relationship (SAR) Studies: A synthetic route would facilitate the
generation of analogues to explore the SAR of Isochandalone, potentially leading to the
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discovery of more potent and selective compounds.

Conclusion

Isochandalone is a prenylated isoflavone with a chemical structure that suggests significant
potential for biological activity. While its full pharmacological profile remains to be elucidated, its
classification as an isoflavone points towards a likely role in the modulation of key cellular
signaling pathways implicated in cancer and inflammatory diseases. This technical guide has
summarized the current knowledge on Isochandalone and highlights the critical need for
further research to unlock its therapeutic potential. The information provided herein is intended
to serve as a foundational resource to stimulate and guide future investigations into this
promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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